Cas no 1805390-75-3 (4-Chloro-5-(difluoromethyl)-2-fluoro-3-methoxypyridine)

• Product Name: 4-Chloro-5-(difluoromethyl)-2-fluoro-3-methoxypyridine
• CAS No: 1805390-75-3
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• CID: 4865993
• Update Time: 2025-05-21

4-Chloro-5-(difluoromethyl)-2-fluoro-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-(difluoromethyl)-2-fluoro-3-methoxypyridine

• Inchi： 1S/C7H5ClF3NO/c1-13-5-4(8)3(6(9)10)2-12-7(5)11/h2,6H,1H3
• InChI Key： FWSGEVOAQOEWIV-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CC=1C(F)F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1

Additional information on 4-Chloro-5-(difluoromethyl)-2-fluoro-3-methoxypyridine

4-Chloro-5-(difluoromethyl)-2-fluoro-3-methoxypyridine: A Comprehensive Overview

The compound 4-Chloro-5-(difluoromethyl)-2-fluoro-3-methoxypyridine, with the CAS number 1805390-75-3, is a highly specialized pyridine derivative that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with chlorine, difluoromethyl, fluoro, and methoxy groups. These substituents not only influence the compound's physical and chemical properties but also play a pivotal role in its potential applications.

Recent studies have highlighted the importance of 4-Chloro-5-(difluoromethyl)-2-fluoro-3-methoxypyridine in the development of advanced materials. The compound's ability to act as a precursor in the synthesis of heterocyclic compounds has been extensively explored. For instance, researchers have demonstrated that this pyridine derivative can be used to synthesize novel π-conjugated systems, which are highly sought after in the field of organic electronics. These systems exhibit exceptional electronic properties, making them ideal candidates for applications in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The incorporation of fluorinated groups in the molecule further enhances its stability and efficiency in these applications.

In addition to its role in materials science, 4-Chloro-5-(difluoromethyl)-2-fluoro-3-methoxypyridine has also been investigated for its potential in medicinal chemistry. The compound's unique combination of substituents makes it a promising candidate for drug design. Recent research has focused on its ability to modulate key biological targets, such as kinase enzymes and G-protein coupled receptors (GPCRs). For example, studies have shown that this compound can inhibit the activity of certain kinases involved in cancer progression, suggesting its potential as an anticancer agent. Furthermore, its methoxy group contributes to improved solubility and bioavailability, which are critical factors in drug development.

The synthesis of 4-Chloro-5-(difluoromethyl)-2-fluoro-3-methoxypyridine involves a multi-step process that requires precise control over reaction conditions. One common approach involves the use of nucleophilic aromatic substitution reactions, where the pyridine ring is functionalized with the desired substituents. The introduction of fluorinated groups is particularly challenging due to their reactivity and requires specialized techniques such as electrophilic fluorination or metal-catalyzed coupling reactions. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, enabling the large-scale production of this compound.

From an environmental perspective, 4-Chloro-5-(difluoromethyl)-2-fluoro-3-methoxypyridine has been evaluated for its biodegradability and toxicity. Initial studies indicate that the compound exhibits moderate biodegradation under aerobic conditions, suggesting that it may not pose significant risks to aquatic ecosystems when properly managed. However, further research is required to fully understand its environmental impact and to develop strategies for safe disposal.

In conclusion, 4-Chloro-5-(difluoromethyl)-2-fluoro-3-methoxypyridine is a versatile compound with a wide range of potential applications in materials science, medicinal chemistry, and beyond. Its unique structural features and functional groups make it a valuable tool for researchers seeking to develop innovative solutions in these fields. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern science and technology.